3-(5-Methyl-1,3,4-thiadiazol-2-yl)propanoic acid

• IUPAC Name: 3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid
• InChI: InChI=1S/C6H8N2O2S/c1-4-7-8-5(11-4)2-3-6(9)10/h2-3H2,1H3,(H,9,10)
• InChI Key: JPQRYIALQBCIFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)CCC(=O)O
• Molecular Formula: C6H8N2O2S
• DSSTOX Substance ID: DTXSID50729633
• Molecular Weight: 172.21 g/mol
• CAS RN: 205383-48-8

Description

“3-(5-Methyl-1,3,4-thiadiazol-2-yl)propanoic acid” is a derivative of 1,3,4-thiadiazole. Thiadiazole derivatives have been the subject of considerable interest for designing new antitumor agents. They have the ability to disrupt processes related to DNA replication, which permits them to inhibit replication of both bacterial and cancer cells. These compounds have shown a wide range of therapeutic activities like antimicrobial, antifungal, antimycobacterial, analgesic, anti-inflammatory, antipsychotic, antidepressant, anticonvulsant, and anti-leishmanial.

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazole derivatives is generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases. This allows 1,3,4-thiadiazole derivatives to disrupt processes related to DNA replication.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-thiadiazole derivatives are primarily related to their ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells.

Scientific Research Applications

Medicine

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• Antimicrobial Agents : Certain compounds exhibit considerable antibacterial activity against bacteria like B. subtilis and P. .

Industry

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Mechanism of Action

Target of Action

Compounds with a 1,3,4-thiadiazole scaffold, such as this one, have been found to exhibit a wide range of biological activities .

Mode of Action

1,3,4-thiadiazole derivatives have been found to disrupt processes related to dna replication, inhibiting the replication of both bacterial and cancer cells .

Biochemical Pathways

1,3,4-thiadiazole derivatives have been found to interact with biomolecules such as proteins and dna .

Pharmacokinetics

The 1,3,4-thiadiazole ring is known to possess high aromaticity, making it stable in acid but forming a ring cleavage with base .

Result of Action

1,3,4-thiadiazole derivatives have been found to disrupt cell wall integrity .

Action Environment

The 1,3,4-thiadiazole ring is known to be relatively inert towards electrophilic substitution and displays nucleophilic substitution at 2nd and 5th positions due to which it is highly activated and reacts easily .

Future Directions

The future directions for research on 1,3,4-thiadiazole derivatives could involve further exploration of their potential as antitumor agents. Additionally, research could focus on modifying the structure of known derivatives with documented activity to discover new compounds.